Cas no 68-04-2 (Sodium citrate)

• Product Name: Sodium citrate
• CAS No: 68-04-2
• MF: C₆H₅O₇Na₃
• MW: 258.069015264511
• MDL: MFCD00012462
• CID: 33876
• PubChem ID: 24899674
• Update Time: 2025-08-25

Sodium citrate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-hydroxypropane-1,2,3-tricarboxylate
• anhydrous Sodium Citrate
• trisodium 2-hydroxypropane-1,2,3-tricarboxylate anhydrous
• Sodium citrate
• trisodium citrate anhydrous
• Trisodium citrate dihydrate
• Citric acid trisodium salt
• anhydrous trisodium citrate
• citnatin
• citreme
• Citric acid
• Citric acid 3Na
• citrosodina
• citrosodine
• citrosodna
• FEMA 3026
• Na3-citrate
• natrocitral
• Sodium citrate, anhydrous
• Trisodium citrate
• 2-Hydroxy-1,2,3-propanetricarboxylic acid trisodium salt
• Sodium citrate anhydrous
• Trisodium citrate, anhydrous
• Citric acid, trisodium salt
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, trisodium salt
• FEMA No. 3026
• Sodium citrate (Na3C6H5O7)
• RS7A450LGA
• SODIUM CITRATE [MI]
• AC-15008
• D05855
• INS NO.331(III)
• sodium (iii) citrate
• sodium citrate salt
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, sodium salt
• Citric acid sodium salt anhydrous
• SODIUM CITRATE (USP-RS)
• 8055-55-8
• EINECS 242-734-6
• D77308
• Natrii citras
• FEMA NO. 3026, ANHYDROUS-
• CCRIS 3293
• Pneucid
• ANHYDROUS TRISODIUM CITRATE [USP MONOGRAPH]
• CHEMBL1355
• NATRII CITRAS [WHO-IP LATIN]
• E 331
• SODIUM CITRATE (II)
• trisodium;2-hydroxypropane-1,2,3-tricarboxylate
• E-331(III)
• Citric acid trisodium salt, anhydrous, >=98% (GC)
• C6H5Na3O7
• Citric acid trisodium salt, Vetec(TM) reagent grade, 98%
• trisodium-citrate
• tri-sodium citrate
• HSDB 5201
• AKOS015915009
• SODIUM CITRATE,ANHYDROUS [VANDF]
• Oracit
• MFCD00012462
• J-520101
• Sodium 2-hydroxy-1,2,3-propanetricarboxylate
• 1Q73Q2JULR
• CITRIC ACID, SODIUM SALT
• EC 242-734-6
• SODIUM CITRATE, ANHYDROUS [WHO-IP]
• Anticoagulant Sodium Citrate
• Sodium citrate dihydrate USP Fine Granular
• Citric acid trisodium salt, 99%
• Bicitra
• SODIUM CITRATE [WHO-IP]
• DB09154
• SODIUM CITRATE (USP IMPURITY)
• trisodium 2-hydroxypropane-1,2,3-tricarboxylate
• SODIUM CITRATE, UNSPECIFIED FORM
• EC 200-675-3
• SODIUM CITRATE ANHYDROUS [HSDB]
• 2-Hydroxy-1,2,3-propanetricarboxylic acid, trisodium salt
• UNII-68538UP9SE
• ANHYDROUS TRISODIUM CITRATE [II]
• Sodium citrate (USP)
• Sodium citrate,anhydrous
• Q409728
• NS00077225
• EN300-74572
• CHEBI:53258
• Albright's Solution
• Natrii citras, dehydrate
• DTXSID2026363
• E331
• Modified Shohl's Solution
• 994-36-5
• EINECS 200-675-3
• EINECS 213-618-2
• SODIUM CITRATE, UNSPECIFIED
• Citrate Concentrated Solution
• UNII-RS7A450LGA
• INS-331(III)
• Trisodium 2-hydroxy-1,2,3-propanetricarboxylate
• Sodium citrate hydrous
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, sodium salt (1:3)
• FT01206

• MDL： MFCD00012462
• Inchi： 1S/C6H8O7.3Na/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;/q;3*+1/p-3
• InChI Key： HRXKRNGNAMMEHJ-UHFFFAOYSA-K
• SMILES： [Na+].[Na+].[Na+].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 257.97300
• Monoisotopic Mass: 257.972837
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• Surface Charge: 0
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: Colorless crystals or white granular powder
• Density: 1.008 g/mL at 20 °C
• Melting Point: 300°C
• Boiling Point: 309.6°C at 760 mmHg
• Flash Point: 155.2°C
• PH: 7.0-8.0
• Solubility: Soluble in water.
• Water Partition Coefficient: Soluble in water.
• PSA: 140.62000
• LogP: -5.25260
• Sensitiveness: Hygroscopic
• FEMA: 3026 | SODIUM CITRATE
• Color/Form: 4 % (w/v)
• Solubility: Soluble in water and glycerol, insoluble in ethanol

Sodium citrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R22: harmful if swallowed. R40: limited evidence for its carcinogenic role.
• Safety Instruction： S36; S24/25
• FLUKA BRAND F CODES：34
• RTECS：GE8300000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 in rats, mice (mmol/kg): 6.0, 5.5 i.p. (Gruber, Halbeisen)
• Storage Condition：2-8°C
• Risk Phrases：R22; R40; R48/20/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Other Chemical Reagents Organic Metal Reagents